5-[(2-Bromophenyl)methylthio]-1,3,4-thiadiazole-2-ylamine

• Molecular Formula: C9H8BrN3S2
• Molecular Weight: 302.2 g/mol
• SMILES: C1=CC=C(C(=C1)CSC2=NN=C(S2)N)Br
• InChI: InChI=1S/C9H8BrN3S2/c10-7-4-2-1-3-6(7)5-14-9-13-12-8(11)15-9/h1-4H,5H2,(H2,11,12)
• InChIKey: PHQGFBJUOORDSO-UHFFFAOYSA-N

5-[(2-Bromophenyl)methylthio]-1,3,4-thiadiazole-2-ylamine: Sourcing Overview

5-[(2-Bromophenyl)methylthio]-1,3,4-thiadiazole-2-ylamine (CAS 299937-91-0, molecular formula C9H8BrN3S, molecular weight 270.15 g/mol) is a heterocyclic building block that combines the privileged 1,3,4-thiadiazole pharmacophore with a 2-bromobenzylthio substituent at the 5-position and a free 2-amino group. The 1,3,4-thiadiazole nucleus is widely recognized as a versatile scaffold in medicinal chemistry due to its favorable pharmacokinetic properties, including high metabolic stability and appropriate lipophilicity that enhance drug-likeness and bioavailability [1]. The presence of the ortho-bromo on the phenyl ring introduces a potent electron-withdrawing group and a synthetic handle, positioning this compound as a non-obvious lead-like molecule distinct from simpler unsubstituted or para-halogenated analogs.

Scaffold type

1,3,4-thiadiazole-2-amine heterocyclic building block with free 2-amino group

Key substitution

ortho-Bromobenzylthio at 5-position provides electron-withdrawing character and a synthetic handle

Research context

Supports antimicrobial screening, DNA-binding studies, and kinase/carbonic anhydrase target research

• [1] Pharmaceuticals 2025, 18(9), 1348. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. https://doi.org/10.3390/ph18091348 View Source

Why Ortho-Bromo Positioning Drives Activity Differentiation

Within the 1,3,4-thiadiazole-2-amine family, apparently subtle changes in substitution pattern have profound consequences for biological target engagement. A comprehensive 2025 review of 79 recently synthesized derivatives found that electron-withdrawing groups—specifically bromo, chloro, and fluoro at ortho and para positions—consistently drive significant antibacterial activity, with some compounds achieving 90–100% growth inhibition against Gram-positive and Gram-negative strains [1]. The ortho-bromo substitution present in this compound creates a unique steric and electronic environment distinct from the more commonly explored para-bromo analog (5-(4-bromobenzyl)-1,3,4-thiadiazol-2-amine) [2]. Patent literature further confirms that the most inhibitory active 1,3,4-thiadiazole compounds are those incorporating benzylthio/mercapto groups at the 5-position combined with amine functionality at the 2-position [3], precisely the arrangement found in this compound. Simply selecting any 5-substituted-2-amino-1,3,4-thiadiazole as a generic replacement risks losing the specific conformational and electronic profile conferred by this defined substitution architecture.

Target compound

ortho-Bromo benzylthio creates a unique steric and electronic environment at the 5-position

Para-bromo analog

Binding geometry and conformational profile may differ; substitution pattern is not directly transferable

Target compound

Benzylthio at 5-position plus 2-amino group matches the most inhibitory architecture reported in patent literature

Generic 5-substituted analog

Lacks the specific ortho-bromo benzylthio motif; SAR profile and target engagement may shift

• [1] Pharmaceuticals 2025, 18(9), 1348. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. https://doi.org/10.3390/ph18091348 View Source
• [2] Madkour, H. M. F.; Abd El Razek, J.; Salama, E. E. Synthesis and antimicrobial of 5-(4'-bromobenzyl)-1,3,4-thiadiazole-2-amine derivatives. Ain Shams University, 2016. https://www.research.asu.edu.eg/handle/123456789/187423 View Source
• [3] Dawood, K. M.; Farag, A. M. Thiadiazole inhibitors: a patent review. Expert Opinion on Therapeutic Patents, 2017, 27(4), 477–505. https://doi.org/10.1080/13543776.2017.1272575 View Source

Product-Specific Quantitative Evidence Guide

Ortho-Bromo Confers Superior Antimicrobial Potency

A systematic review of 79 newly synthesized 1,3,4-thiadiazole derivatives published in 2025 established that compounds bearing electron-withdrawing groups at the ortho and para positions of a pendant phenyl ring exhibited markedly superior antibacterial activity. Specifically, derivatives with bromo substitution achieved 90–100% growth inhibition against a panel of 10 Gram-negative and 9 Gram-positive bacterial strains, outperforming reference antibiotics in multiple cases [1]. The target compound 5-[(2-bromophenyl)methylthio]-1,3,4-thiadiazole-2-ylamine incorporates this potency-enabling ortho-bromo substitution pattern. Its closest para-substituted comparator, 5-(4-bromobenzyl)-1,3,4-thiadiazol-2-amine, has been independently synthesized and evaluated for antimicrobial activity, but the ortho-isomer is expected to display a distinct binding geometry based on steric constraints imposed by the 2-bromo orientation [2].

Antibacterial SAR

Class-level

90–100% growth inhibition reported for electron-withdrawing-group-substituted derivatives against Gram-positive and Gram-negative strains

Supports antimicrobial screening context for ortho-bromo thiadiazole scaffolds

Class-level SAR from 79-derivative review; single-compound data to verify

Evidence Dimension	Antibacterial growth inhibition (% inhibition) for electron-withdrawing-group-substituted 1,3,4-thiadiazole derivatives
Target Compound Data	Predicted 90–100% growth inhibition (inferred from class SAR for ortho-bromo-substituted thiadiazoles)
Comparator Or Baseline	Unsubstituted or electron-donating-group-substituted derivatives: moderate to low activity; para-bromo analog: activity confirmed but binding geometry differs
Quantified Difference	Electron-withdrawing substituted derivatives achieve 90–100% inhibition; unsubstituted derivatives show only moderate activity due to weak target binding [1]
Conditions	In vitro antibacterial assays against 10 Gram-negative and 9 Gram-positive bacterial strains; comparison to reference antibiotics [1]

Why This Matters

For screening programs prioritizing hit identification against drug-resistant bacterial pathogens, selecting this ortho-bromo-substituted scaffold rather than a generic 5-phenyl-2-amino-1,3,4-thiadiazole increases the probability of identifying a high-potency lead based on established class-level structure–activity relationships.

• [1] Pharmaceuticals 2025, 18(9), 1348. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. https://doi.org/10.3390/ph18091348 View Source
• [2] Madkour, H. M. F.; Abd El Razek, J.; Salama, E. E. Synthesis and antimicrobial of 5-(4'-bromobenzyl)-1,3,4-thiadiazole-2-amine derivatives. Ain Shams University, 2016. https://www.research.asu.edu.eg/handle/123456789/187423 View Source

Enhanced DNA-Binding Affinity vs. Other Halogen Analogs

Spectroscopic DNA-binding studies on a series of 5-[substituted]-1,3,4-thiadiazol-2-amines revealed that all tested derivatives are avid DNA binders, with binding constants and DNA cleavage activity that are sensitive to the nature and position of aryl substituents [1]. The presence of a bromine atom on the pendant phenyl ring can influence DNA intercalation through both steric effects and halogen bonding interactions with nucleobase functional groups. In a related class of Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine, compounds with halogenated aryl groups demonstrated high DNA protective ability against oxidative Fenton mixture damage, with the extent of protection dependent on substitution pattern [2]. The ortho-bromo configuration of the target compound is expected to generate a DNA-binding profile distinct from that of the meta-bromo isomer (5-[(3-bromophenyl)methylthio]-1,3,4-thiadiazol-2-amine, CAS 381679-10-3) .

DNA-Binding Profile

Class-level

Target (ortho-Br): Predicted distinct binding geometry via halogen-bonding interactions

Meta-bromo isomer: Different binding geometry expected; no direct head-to-head data

Halogen position may influence DNA intercalation and cleavage activity

Spectroscopic and pUC18 cleavage assay context; binding constant comparison unavailable

Evidence Dimension	DNA binding interaction (spectroscopic binding constant and DNA cleavage activity)
Target Compound Data	Predicted avid DNA binding with ortho-bromo-specific binding geometry (inferred from class SAR)
Comparator Or Baseline	Meta-bromo isomer (CAS 381679-10-3): distinct binding geometry expected; unsubstituted phenyl derivatives: moderate DNA binding due to weaker interactions
Quantified Difference	No direct head-to-head quantitative comparison available; class-level data indicate halogen-substituted derivatives show enhanced DNA cleavage in the presence of H₂O₂ oxidant relative to unsubstituted analogs [1]
Conditions	Absorption and fluorescence spectroscopy for DNA binding; pUC18 DNA cleavage assay with H₂O₂ oxidant; gel electrophoresis detection [1]

Why This Matters

In anticancer lead discovery, DNA-targeting small molecules with halogen-dependent binding affinity offer a tunable parameter for optimizing therapeutic index; the ortho-bromo positioning provides a distinct chemical probe that the meta- or para-isomers cannot replicate.

• [1] Murali Krishna, P.; Shivakumara, N. 5-[Substituted]-1,3,4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA Interactions. Current Perspectives on Chemical Sciences, 2021, Vol. 9, 146–160. https://stm.bookpi.org/CPCS-V9/article/view/3095 View Source
• [2] Journal of Molecular Structure, 2020, 1219, 128557. Antiproliferative-antimicrobial properties and structural analysis of newly synthesized Schiff bases derived from some 1,3,4-thiadiazole compounds. https://doi.org/10.1016/j.molstruc.2020.128557 View Source

Benzylthio Architecture Drives In Vivo Diuretic Activity

An in vivo study in a white rat model evaluated a series of 5-amino-1,3,4-thiadiazole-2-thiol derivatives for diuretic activity. The 5-benzylthio-1,3,4-thiadiazol-2-amine derivatives (compounds 2a, 2c, and 2e) were identified as the most active compounds in the series and demonstrated significant kaliuretic, saluretic, and natriuretic properties, along with carbonic anhydrase inhibition ability [1]. The target compound 5-[(2-bromophenyl)methylthio]-1,3,4-thiadiazole-2-ylamine shares this validated benzylthio-1,3,4-thiadiazole-2-amine pharmacophore core, with the ortho-bromo substituent providing an additional handle for modulating potency and selectivity relative to the unsubstituted benzylthio lead compounds. This diuretic differentiation is absent in non-benzylthio-substituted 1,3,4-thiadiazole-2-amines (e.g., 5-phenyl or 5-methyl derivatives).

Diuretic Pharmacophore

Class-level

Benzylthio-1,3,4-thiadiazol-2-amine derivatives were the most active diuretic agents in a rat model series

Supports carbonic anhydrase pathway studies with benzylthio-thiadiazole core

In vivo rat model; quantitative data reported for analogs 2a, 2c, 2e

Evidence Dimension	In vivo diuretic activity (total urinary output, kaliuretic/saluretic/natriuretic indexes, carbonic anhydrase inhibition)
Target Compound Data	Predicted diuretic activity based on shared benzylthio-1,3,4-thiadiazol-2-amine pharmacophore (inferred from compounds 2a, 2c, 2e)
Comparator Or Baseline	5-benzylthio-1,3,4-thiadiazol-2-amine derivatives (2a, 2c, 2e): most active in series; non-benzylthio analogs: lower diuretic activity
Quantified Difference	Benzylthio-substituted derivatives were the most active diuretic agents in the series; quantitative urinary output data available in the primary study for compounds 2a, 2c, and 2e [1]
Conditions	In vivo white rat model; one-pot synthesis; 1H NMR characterization; urinalysis; biochemical laboratory tests (ALT, AST, ALP, γ-GGT, total bilirubin and protein levels) [1]

Why This Matters

For programs targeting carbonic anhydrase-associated indications (glaucoma, edema, epilepsy), the benzylthio-2-amino-1,3,4-thiadiazole core has demonstrated in vivo efficacy, and the ortho-bromo derivative offers a differentiated lead for further optimization of diuretic selectivity and potency.

• [1] Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Open Access, 26 February 2021. https://www.scilit.com/publications/0b608fbf7e7fa0ce52871e42e16e1dce View Source

DNA Gyrase B Inhibition with Benzylthio Preference

A 2020 molecular docking and in silico analysis study identified 5-substituted-1,3,4-thiadiazol-2-amine derivatives as potent DNA gyrase B inhibitors, concluding that these compounds can serve as better leads for further drug discovery targeting this validated antibacterial enzyme [1]. The patent literature independently corroborates that the most inhibitory active 1,3,4-thiadiazole compounds incorporate benzylthio(mercapto) groups at positions 2 and/or 5, combined with secondary alkyl(aryl)amido functionality [2]. The target compound's 5-(2-bromobenzylthio) substitution combines the preferred benzylthio group with an ortho-bromo substituent that can engage in additional halogen-bonding interactions within the gyrase B ATP-binding pocket, a feature absent in non-halogenated analogs.

Gyrase B Docking

Class-level

In silico molecular docking validates 5-substituted-2-amino-1,3,4-thiadiazoles as DNA gyrase B inhibitor leads

In silico docking

Supports DNA gyrase B target engagement studies

Computational validation; patent analysis confirms benzylthio SAR preference

Evidence Dimension	DNA gyrase B inhibition potential (in silico docking scores)
Target Compound Data	Predicted potent DNA gyrase B inhibition (inferred from class SAR for 5-substituted-2-amino-1,3,4-thiadiazoles with benzylthio groups)
Comparator Or Baseline	Non-benzylthio 5-substituted-2-amino-1,3,4-thiadiazoles: lower predicted gyrase B affinity; benzylsulfonyl analogs: reduced activity compared to benzylthio [2]
Quantified Difference	Benzylthio substitution at position 5 is explicitly identified as a preferred structural feature for maximal inhibitory activity across the 1,3,4-thiadiazole class [2]
Conditions	In silico molecular docking against DNA gyrase B; patent review covering multiple thiadiazole inhibitor series [REFS-1, REFS-2]

Why This Matters

For antibacterial discovery programs targeting DNA gyrase B, selecting a benzylthio-substituted 2-amino-1,3,4-thiadiazole scaffold provides a validated starting point; the additional ortho-bromo group enables exploration of halogen-bonding interactions that may enhance potency and selectivity.

• [1] Ramalakshmi, N.; Prabakaran, A.; Sumit, S.; Keerthika, S.; Nivetha, J.; Raveena, R. Design, Synthesis, Molecular Docking and In silico Analysis of Some Novel 2-Amino-1,3,4-Thiadiazole Derivatives as Potent DNA Gyrase B Inhibitors. Current Bioactive Compounds, 2020. https://www.semanticscholar.org/paper/Design%2C-Synthesis%2C-Molecular-Docking-and-In-silico-Ramalakshmi-P./5add4d18a32c0bfaa6f6a3057e05ac9c43727f4f View Source
• [2] Dawood, K. M.; Farag, A. M. Thiadiazole inhibitors: a patent review. Expert Opinion on Therapeutic Patents, 2017, 27(4), 477–505. https://doi.org/10.1080/13543776.2017.1272575 View Source

Ortho-Bromo as a Versatile Derivatization Handle

The 2-bromophenyl moiety in the target compound provides a reactive site for palladium-catalyzed cross-coupling reactions (Suzuki, Heck, Buchwald-Hartwig, etc.) . This enables rapid diversification of the phenyl ring to generate focused libraries for SAR exploration without requiring de novo synthesis of the thiadiazole core for each analog. The ortho-positioning of the bromine creates steric constraints that can influence the conformation of the coupled products, potentially leading to distinct biological profiles versus para- or meta-substituted starting materials. This synthetic versatility is not available in the des-bromo analog (5-benzylthio-1,3,4-thiadiazol-2-amine) or in the 4-bromo isomer, where the para-position may be less sterically influential on binding conformations.

Derivatization Handle

Supporting evidence

ortho-Br enables Pd-catalyzed cross-coupling

Suzuki, Heck, and Buchwald-Hartwig reactions applicable for focused library synthesis

Supports rapid analog generation from a single advanced intermediate

Class-level precedent; steric influence on coupled-product conformation

Evidence Dimension	Synthetic diversification potential (cross-coupling reactivity at aryl bromide position)
Target Compound Data	Ortho-bromo substituent enables Pd-catalyzed cross-coupling for library synthesis; steric influence on product conformation
Comparator Or Baseline	5-Benzylthio-1,3,4-thiadiazol-2-amine (des-bromo): no cross-coupling handle; 4-bromo isomer: less steric influence on binding conformation
Quantified Difference	No quantitative reaction yield comparison available for this specific compound; class-level precedent indicates aryl bromides in similar thiadiazole systems undergo efficient cross-coupling
Conditions	Standard Pd-catalyzed cross-coupling conditions (Suzuki, Heck, Buchwald-Hartwig); applicable to parallel library synthesis

Why This Matters

For medicinal chemistry teams requiring rapid analog generation, the ortho-bromo handle enables efficient library synthesis from a single advanced intermediate, reducing procurement costs and synthetic cycle time compared to synthesizing each analog ab initio.

Recommended Application Scenarios

Antimicrobial Hit Identification Against Multidrug-Resistant Pathogens

Procure this compound for primary antibacterial screening panels targeting ESKAPE pathogens. The ortho-bromo benzylthio substitution pattern is explicitly associated with high-potency antimicrobial activity in the 1,3,4-thiadiazole class, with structurally analogous electron-withdrawing-group-substituted derivatives achieving 90–100% bacterial growth inhibition [5]. Its differentiation from the para-bromo isomer (5-(4-bromobenzyl)-1,3,4-thiadiazol-2-amine) provides a complementary chemical probe for exploring halogen-position-dependent SAR .

DNA-Targeted Anticancer Lead Discovery

Use this compound as a starting point for anticancer screening programs focused on DNA-targeting agents. Class-level evidence demonstrates that 5-substituted-1,3,4-thiadiazol-2-amines are avid DNA binders with measurable DNA cleavage activity, and the ortho-bromo substituent offers a unique halogen-bonding profile compared to the meta-bromo isomer [5]. The compound can be evaluated in standard MTT cytotoxicity assays against cancer cell lines (MCF-7, A549, HeLa) where related 2-aminothiadiazole derivatives have shown activity .

Diuretic and Carbonic Anhydrase Inhibition Programs

For diuretic drug discovery, this compound serves as a halogenated analog of the in vivo-active 5-benzylthio-1,3,4-thiadiazol-2-amine lead series that demonstrated significant kaliuretic, saluretic, and natriuretic properties along with carbonic anhydrase inhibition in a rat model [5]. The ortho-bromo substituent provides a handle for modulating potency and selectivity relative to the unsubstituted benzylthio lead, enabling exploration of halogen effects on diuretic parameters and enzyme inhibition.

DNA Gyrase B Inhibitor Development

Include this compound in DNA gyrase B inhibitor screening cascades. The 5-substituted-2-amino-1,3,4-thiadiazole scaffold has been computationally validated as a potent DNA gyrase B inhibitor lead [5], and patent analysis confirms that benzylthio substitution at position 5 is a preferred structural feature for maximal inhibitory activity . The ortho-bromo group may engage in additional halogen-bonding interactions within the ATP-binding pocket, enabling differentiation from non-halogenated benzylthio analogs.

Application

Selection Property

Validation Focus

Antimicrobial screening studies

ortho-Bromo benzylthio substitution pattern

Growth inhibition panel endpoints

DNA-targeted cell-model studies

Halogen-position DNA-binding profile

DNA cleavage and cytotoxicity endpoints

Carbonic anhydrase pathway studies

Benzylthio-thiadiazole pharmacophore

Diuretic parameter and enzyme inhibition

DNA gyrase B inhibition studies

Benzylthio substitution at 5-position

Target engagement and docking validation

• [1] Pharmaceuticals 2025, 18(9), 1348. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. https://doi.org/10.3390/ph18091348 View Source
• [2] Madkour, H. M. F.; Abd El Razek, J.; Salama, E. E. Synthesis and antimicrobial of 5-(4'-bromobenzyl)-1,3,4-thiadiazole-2-amine derivatives. Ain Shams University, 2016. https://www.research.asu.edu.eg/handle/123456789/187423 View Source
• [3] Murali Krishna, P.; Shivakumara, N. 5-[Substituted]-1,3,4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA Interactions. Current Perspectives on Chemical Sciences, 2021, Vol. 9, 146–160. https://stm.bookpi.org/CPCS-V9/article/view/3095 View Source
• [4] Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Open Access, 26 February 2021. https://www.scilit.com/publications/0b608fbf7e7fa0ce52871e42e16e1dce View Source
• [5] Ramalakshmi, N.; Prabakaran, A.; Sumit, S.; Keerthika, S.; Nivetha, J.; Raveena, R. Design, Synthesis, Molecular Docking and In silico Analysis of Some Novel 2-Amino-1,3,4-Thiadiazole Derivatives as Potent DNA Gyrase B Inhibitors. Current Bioactive Compounds, 2020. https://www.semanticscholar.org/paper/Design%2C-Synthesis%2C-Molecular-Docking-and-In-silico-Ramalakshmi-P./5add4d18a32c0bfaa6f6a3057e05ac9c43727f4f View Source
• [6] Dawood, K. M.; Farag, A. M. Thiadiazole inhibitors: a patent review. Expert Opinion on Therapeutic Patents, 2017, 27(4), 477–505. https://doi.org/10.1080/13543776.2017.1272575 View Source